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Introduction

The determination of manganese content in steel is crucial for quality control, as manganese

significantly influences the material's mechanical properties, including hardness, tensile

strength, and ductility. The sodium bismuthate method is a highly accurate and reliable

titrimetric procedure for the quantitative analysis of manganese in various types of steel. This

method relies on the powerful oxidizing properties of sodium bismuthate (NaBiO₃) to convert

manganese(II) ions (Mn²⁺) to permanganate ions (MnO₄⁻) in a nitric acid solution.[1][2][3] The

resulting intensely purple permanganate is then titrated with a standard solution of a reducing

agent, typically ferrous ammonium sulfate, to determine the manganese concentration.[1][4]

Principle of the Method

The core of the sodium bismuthate method is the oxidation of divalent manganese ions to the

heptavalent permanganate state. Sodium bismuthate is a potent oxidizing agent, particularly

in acidic conditions, capable of quantitatively effecting this transformation.[2][5] The reaction is

typically carried out in a cold nitric acid solution to ensure the stability of the permanganate

formed.[1]

The overall process can be summarized in the following steps:

Dissolution of the Steel Sample: The steel sample is dissolved in nitric acid, which oxidizes

the iron to Fe³⁺ and manganese to Mn²⁺.
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Oxidation of Manganese: An excess of solid sodium bismuthate is added to the cold

solution to oxidize Mn²⁺ to MnO₄⁻.

Removal of Excess Oxidant: The excess, unreacted sodium bismuthate is removed by

filtration.

Titration: A known excess of a standard ferrous ammonium sulfate solution is added to

reduce the permanganate back to Mn²⁺. The excess ferrous ions are then back-titrated with

a standard potassium permanganate solution.

Applicability and Limitations

The sodium bismuthate method is widely applicable to a variety of steel samples, especially

those with low to moderate manganese content.[1] However, certain alloying elements can

interfere with the analysis. For instance, chromium and cobalt can be oxidized by sodium
bismuthate and interfere with the titration, leading to inaccurate results.[6] Chloride ions must

also be absent as they can reduce the permanganate ion.[5]

Experimental Protocols
1. Reagents and Solutions

Dilute Nitric Acid (sp. gr. 1.135): Mix 300 mL of concentrated nitric acid (sp. gr. 1.42) with 700

mL of distilled water.[7]

Sodium Bismuthate: Use a high-purity (e.g., 80% grade) reagent. The oxidizing power

should be tested.[7]

Ferrous Ammonium Sulfate Solution (0.1 N): Dissolve approximately 39.2 g of

Fe(NH₄)₂(SO₄)₂·6H₂O in 1 L of distilled water containing 50 mL of concentrated sulfuric acid.

Potassium Permanganate Solution (0.1 N): Dissolve approximately 3.2 g of KMnO₄ in 1 L of

distilled water, boil for 10-15 minutes, let it stand for 24 hours, and filter through a sintered

glass funnel. Standardize against sodium oxalate.

Phosphoric Acid (85%)

2. Protocol for the Determination of Manganese in Steel
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Sample Dissolution:

Accurately weigh approximately 1.0 g of the steel sample and transfer it to a 250 mL

Erlenmeyer flask.

Add 50 mL of dilute nitric acid (sp. gr. 1.135) and gently heat until the sample is completely

dissolved.

Boil the solution for a few minutes to expel any oxides of nitrogen.

Oxidation of Manganese:

Cool the solution to room temperature.

Add approximately 0.5 g of sodium bismuthate. Agitate the solution for a few minutes.

Add an additional 0.5 g of sodium bismuthate and agitate for one minute.

Add 50 mL of 3% nitric acid and filter the solution through a Gooch crucible with an

asbestos mat or a fritted glass filter to remove the excess sodium bismuthate.

Wash the filter with 3% nitric acid until the washings are colorless.

Titration:

To the filtrate, add a measured excess of the standard ferrous ammonium sulfate solution

from a burette until the purple color of the permanganate disappears, and then add a few

milliliters in excess.

Titrate the excess ferrous ammonium sulfate with the standard 0.1 N potassium

permanganate solution until a faint, permanent pink endpoint is achieved.

A blank titration should be performed using all the reagents but without the steel sample.

3. Calculation of Manganese Content

The percentage of manganese in the steel sample can be calculated using the following

formula:
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Where:

V₁ = Volume of ferrous ammonium sulfate solution added (mL)

N₁ = Normality of the ferrous ammonium sulfate solution

V₂ = Volume of potassium permanganate solution used for back-titration (mL)

N₂ = Normality of the potassium permanganate solution

E = Equivalent weight of manganese (atomic weight / 5)

W = Weight of the steel sample (g)

Data Presentation
Table 1: Representative Quantitative Results for Manganese Determination in Standard Steel

Standard Steel
Sample

Certified Mn (%) Mn Found (%)[1] Method

Bureau of Standards

Steel No. 1
0.760 0.760 Sodium Bismuthate

Bureau of Standards

Steel No. 2
0.485 0.483 Sodium Bismuthate

Bureau of Standards

Steel No. 3
0.198 0.197 Sodium Bismuthate
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Caption: Chemical reaction pathway for the oxidation of Mn²⁺.
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Caption: Experimental workflow for manganese determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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